Cas no 1234504-26-7 (Methyl 5,6-dimethylpyrazine-2-carboxylate)

• Product Name: Methyl 5,6-dimethylpyrazine-2-carboxylate
• CAS No: 1234504-26-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD23135720
• CID: 1038591
• PubChem ID: 46242657
• Update Time: 2025-11-01

Methyl 5,6-dimethylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-dimethylpyrazine-2-carboxylate
• AK100476
• ANW-70205
• CTK8C3524
• KB-257352
• methyl 5,6-dimethylpyrazinecarboxylate
• 1234504-26-7
• DTXSID30673185
• DS-3536
• CS-0361885
• MFCD23135720
• O11945
• Methyl5,6-dimethylpyrazine-2-carboxylate
• AKOS016002324
• SCHEMBL12066239

• MDL： MFCD23135720
• Inchi： 1S/C8H10N2O2/c1-5-6(2)10-7(4-9-5)8(11)12-3/h4H,1-3H3
• InChI Key： YZSURIIGEIGSDJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.4±35.0 °C at 760 mmHg
• Flash Point: 109.5±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 5,6-dimethylpyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5,6-dimethylpyrazine-2-carboxylate

Methyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 1234504-26-7): An Overview

Methyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 1234504-26-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and chemical reactivity.

The chemical structure of methyl 5,6-dimethylpyrazine-2-carboxylate consists of a pyrazine ring with two methyl groups at the 5 and 6 positions and a carboxylate ester group at the 2 position. The presence of these functional groups imparts specific properties to the molecule, making it a valuable intermediate in synthetic chemistry and a candidate for further functionalization.

Recent studies have highlighted the potential of methyl 5,6-dimethylpyrazine-2-carboxylate in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry explored the use of pyrazine derivatives as inhibitors of specific enzymes involved in various diseases. The researchers found that compounds with a similar structure to methyl 5,6-dimethylpyrazine-2-carboxylate exhibited potent inhibitory activity against certain kinases, suggesting their potential as therapeutic agents.

In the field of agrochemicals, methyl 5,6-dimethylpyrazine-2-carboxylate has been investigated for its potential as a plant growth regulator. A study published in the Pest Management Science journal reported that pyrazine derivatives can enhance plant growth and improve crop yields under various environmental conditions. The specific structure of methyl 5,6-dimethylpyrazine-2-carboxylate may contribute to its effectiveness in this application by modulating plant hormone levels and stress responses.

The synthetic accessibility of methyl 5,6-dimethylpyrazine-2-carboxylate is another factor that makes it an attractive compound for research and development. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the condensation of appropriate precursors followed by esterification. This approach allows for the preparation of high-purity methyl 5,6-dimethylpyrazine-2-carboxylate, which is essential for downstream applications.

In addition to its direct applications, methyl 5,6-dimethylpyrazine-2-carboxylate serves as a valuable building block for the synthesis of more complex molecules. Its reactivity with different functional groups enables chemists to introduce additional functionalities or modify existing ones, thereby expanding its utility in drug design and materials science. For example, recent research has focused on using pyrazine derivatives as precursors for the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation.

The safety profile of methyl 5,6-dimethylpyrazine-2-carboxylate is an important consideration for its practical use. Studies have shown that this compound is generally stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, methyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 1234504-26-7) is a promising compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in various research areas. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in future scientific advancements.